N-cyclohexyl-N-methylpyridine-2-carboxamide

• IUPAC Name: N-cyclohexyl-N-methylpyridine-2-carboxamide
• InChI: InChI=1S/C13H18N2O/c1-15(11-7-3-2-4-8-11)13(16)12-9-5-6-10-14-12/h5-6,9-11H,2-4,7-8H2,1H3
• InChI Key: KUJSPMASIRQMAC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C(=O)C2=CC=CC=N2
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol

Description

N-cyclohexyl-N-methylpyridine-2-carboxamide (CMC) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CMC belongs to the class of amides and is a white crystalline powder that is soluble in organic solvents. The compound has been extensively studied for its unique properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-cyclohexyl-N-methylpyridine-2-carboxamide is not fully understood, but it is believed to act as an inhibitor of the enzyme phosphodiesterase 4 (PDE4). PDE4 is an enzyme that is involved in the breakdown of cyclic adenosine monophosphate (cAMP), which is an important second messenger in many physiological processes. By inhibiting PDE4, this compound increases the levels of cAMP, which can lead to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are involved in the inflammatory response. This compound has also been shown to have analgesic effects and can reduce pain in animal models. In addition, this compound has been shown to have anti-tumor activity and can inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-N-methylpyridine-2-carboxamide is its high purity and yield, which makes it an ideal starting material for the synthesis of various compounds. This compound is also stable under various conditions, which makes it easy to handle and store. However, one of the limitations of this compound is its low solubility in water, which can limit its use in certain applications.

Future Directions

There are several future directions for the research on N-cyclohexyl-N-methylpyridine-2-carboxamide. One of the areas of interest is the development of novel pharmaceuticals based on the structure of this compound. Another area of interest is the development of new synthetic routes for the production of this compound and its derivatives. In addition, the mechanism of action of this compound needs to be further elucidated to fully understand its potential applications. Finally, more studies are needed to explore the potential of this compound in different fields, including material science and nanotechnology.
Conclusion:
In conclusion, this compound is a promising compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of this compound is straightforward, and the compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. There are several future directions for the research on this compound, and more studies are needed to fully explore its potential applications.

Synthesis Methods

The synthesis of N-cyclohexyl-N-methylpyridine-2-carboxamide involves the reaction of 2-cyanopyridine with cyclohexylamine and methylamine. The reaction takes place in the presence of a catalyst and a solvent. The product is then isolated and purified using various techniques, including recrystallization and column chromatography. The yield of the reaction is high, and the purity of the product can be easily achieved.

Scientific Research Applications

N-cyclohexyl-N-methylpyridine-2-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. The compound has been used as a starting material for the synthesis of various pharmaceuticals, including anti-inflammatory, analgesic, and antitumor agents. This compound has also been used as a ligand in organometallic chemistry and as a building block for the synthesis of novel materials.